Cas no 633701-06-1 (1,2,4-Triazolo[4,3-a]azocine,5,6,7,8,9,10-hexahydro-3-[(1S)-1-(6-methoxy-2-naphthalenyl)ethyl]-)
![1,2,4-Triazolo[4,3-a]azocine,5,6,7,8,9,10-hexahydro-3-[(1S)-1-(6-methoxy-2-naphthalenyl)ethyl]- structure](https://www.kuujia.com/scimg/cas/633701-06-1x500.png)
633701-06-1 structure
Product name:1,2,4-Triazolo[4,3-a]azocine,5,6,7,8,9,10-hexahydro-3-[(1S)-1-(6-methoxy-2-naphthalenyl)ethyl]-
CAS No:633701-06-1
MF:C21H25N3O
MW:335.442704916
CID:1651018
1,2,4-Triazolo[4,3-a]azocine,5,6,7,8,9,10-hexahydro-3-[(1S)-1-(6-methoxy-2-naphthalenyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
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- 1,2,4-Triazolo[4,3-a]azocine,5,6,7,8,9,10-hexahydro-3-[(1S)-1-(6-methoxy-2-naphthalenyl)ethyl]-
- 1,2,4-Triazolo[4,3-a]azocine, 5,6,7,8,9,10-hexahydro-3-[(1S)-1-(6-methoxy-2-naphthalenyl)ethyl]-
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- Inchi: 1S/C21H25N3O/c1-15(21-23-22-20-7-5-3-4-6-12-24(20)21)16-8-9-18-14-19(25-2)11-10-17(18)13-16/h8-11,13-15H,3-7,12H2,1-2H3/t15-/m0/s1
- InChI Key: UNZUKYDQNHTEFM-HNNXBMFYSA-N
- SMILES: N12C([C@H](C3=CC=C4C(=C3)C=CC(OC)=C4)C)=NN=C1CCCCCC2
Computed Properties
- Exact Mass: 335.19995
Experimental Properties
- Density: 1.19±0.1 g/cm3(Predicted)
- Boiling Point: 555.5±52.0 °C(Predicted)
- PSA: 39.94
- pka: 3.35±0.20(Predicted)
1,2,4-Triazolo[4,3-a]azocine,5,6,7,8,9,10-hexahydro-3-[(1S)-1-(6-methoxy-2-naphthalenyl)ethyl]- Related Literature
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Chun-Ting He,Pei-Qin Liao,Dong-Dong Zhou,Bao-Ying Wang,Wei-Xiong Zhang,Jie-Peng Zhang,Xiao-Ming Chen Chem. Sci., 2014,5, 4755-4762
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Hong Xu,Ke Ni,Xiaokun Li,Guangzong Fang,Guohong Fan RSC Adv., 2017,7, 51403-51410
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Golam Moula,Moumita Bose,Sabyasachi Sarkar New J. Chem., 2019,43, 8332-8340
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Laia Francàs,Shababa Selim,Sacha Corby,Dongho Lee,Camilo A. Mesa,Ernest Pastor,Kyoung-Shin Choi,James R. Durrant Chem. Sci., 2021,12, 7442-7452
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5. Structural dynamics effects on the ultrafast chemical bond cleavage of a photodissociation reaction†María E. Corrales,Garikoitz Balerdi,Rebeca de Nalda,Luis Bañares,Ahmed H. Zewail Phys. Chem. Chem. Phys., 2014,16, 8812-8818
633701-06-1 (1,2,4-Triazolo[4,3-a]azocine,5,6,7,8,9,10-hexahydro-3-[(1S)-1-(6-methoxy-2-naphthalenyl)ethyl]-) Related Products
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